N-[(4-methoxyphenyl)methyl]-2-({11-phenyl-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl}sulfanyl)acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-[(11-phenyl-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-dien-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H26N6O2S/c1-31-18-9-7-16(8-10-18)14-24-21(30)15-32-23-26-25-22-20-13-19(17-5-3-2-4-6-17)27-29(20)12-11-28(22)23/h2-12,19-20,22,25,27H,13-15H2,1H3,(H,24,30)
• InChI Key: WRTWMBYPWJCPTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CSC2=NNC3N2C=CN4C3CC(N4)C5=CC=CC=C5
• Molecular Formula: C23H26N6O2S
• Molecular Weight: 450.6 g/mol

Description

N-[(4-methoxyphenyl)methyl]-2-({11-phenyl-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C23H20N6O2S and its molecular weight is 444.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Computational and Pharmacological Evaluation

A study by Faheem (2018) explored the computational and pharmacological potential of novel derivatives, including compounds with structures similar to the requested compound, for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These derivatives were evaluated through docking against targets like the epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lypoxygenase (5-LOX), showing moderate inhibitory effects across all assays for some compounds, indicating potential scientific applications in tumor inhibition and anti-inflammatory research (Faheem, 2018).

Synthesis and Evaluation of Antimicrobial Agents

Baviskar, Khadabadi, and Deore (2013) synthesized a series of derivatives to determine their antimicrobial activity. The study focused on evaluating these compounds' efficacy against various bacterial and fungal strains, highlighting the importance of structural modifications in enhancing antimicrobial properties. This research showcases the compound's relevance in developing new antimicrobial agents, emphasizing its scientific applications in addressing microbial resistance (Baviskar et al., 2013).

Anti-Cancer Activity of Metal Ion Complexes

Research by Ghani and Alabdali (2022) investigated the behavior of a ligand similar to the requested compound with gold (III) and nickel (II) metal ions, aiming to develop new anti-cancer agents. The study assessed the cytotoxic effects on a breast cancer cell line, revealing that the gold(III) complex exhibited higher cytotoxicity compared to the nickel(II) complex. This research provides insights into the compound's potential application in cancer treatment, highlighting its role in the synthesis of metal ion complexes with significant anti-cancer activity (Ghani & Alabdali, 2022).